Cas no 2171853-62-4 (5-(methoxymethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 5-(methoxymethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 2171853-62-4
• MF: C₈H₁₂F₃N₃O₂
• MW: 239.19499206543
• CID: 6264408
• PubChem ID: 165748742
• Update Time: 2025-05-25

5-(methoxymethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 5-(methoxymethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol
• EN300-1593324
• 2171853-62-4
• [5-(methoxymethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-yl]methanol

• Inchi： 1S/C8H12F3N3O2/c1-5(8(9,10)11)14-7(4-16-2)6(3-15)12-13-14/h5,15H,3-4H2,1-2H3
• InChI Key： WCAYJNLOBWWBML-UHFFFAOYSA-N
• SMILES： FC(C(C)N1C(COC)=C(CO)N=N1)(F)F

Computed Properties

• Exact Mass: 239.08816112g/mol
• Monoisotopic Mass: 239.08816112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 60.2Ų

Additional information on 5-(methoxymethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol

Professional Introduction to Compound with CAS No. 2171853-62-4 and Product Name: 5-(methoxymethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol

The compound identified by the CAS number 2171853-62-4 and the product name 5-(methoxymethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural composition of this molecule, featuring a trifluoropropyl group and a triazole ring, makes it particularly intriguing for researchers exploring novel chemical entities.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance metabolic stability, binding affinity, and overall pharmacological efficacy. The presence of the 1,1,1-trifluoropropan-2-yl moiety in this compound is particularly noteworthy, as it introduces fluorine atoms that can influence both the electronic properties and the three-dimensional structure of the molecule. This modification has been shown to improve the compound's interaction with biological targets, making it a promising candidate for further development.

The triazole ring is another key structural feature that contributes to the compound's potential biological activity. Triazoles are well-known for their versatility in drug design, often serving as core structures in antifungal, antiviral, and anti-inflammatory agents. The specific substitution pattern in this compound, where the triazole ring is linked to a hydroxymethyl group via a methoxymethyl bridge, suggests possible interactions with enzymes or receptors involved in various metabolic pathways. This configuration has been explored in recent literature as a means to modulate biological responses.

In the context of current pharmaceutical research, the synthesis and characterization of this compound align with ongoing efforts to discover new therapeutic agents with improved pharmacokinetic properties. The use of fluorinated alcohols as intermediates has become increasingly popular due to their ability to enhance drug-like characteristics such as lipophilicity and solubility. The 5-(methoxymethyl)- substituent in this molecule likely plays a role in stabilizing the overall structure while also facilitating interactions with biological targets.

One of the most exciting aspects of this compound is its potential application in addressing unmet medical needs. Researchers are currently investigating how modifications at the molecular level can lead to more effective treatments for various diseases. The combination of fluorine-containing groups and triazole rings has been observed to exhibit unique pharmacological profiles, which may translate into therapeutic benefits for patients. For instance, such compounds have shown promise in preclinical studies as inhibitors of key enzymes involved in cancer metabolism.

The synthesis of this compound involves sophisticated organic chemistry techniques that require precise control over reaction conditions and reagent selection. Advanced methodologies such as palladium-catalyzed cross-coupling reactions have been employed to construct the triazole core efficiently. Additionally, protecting group strategies have been utilized to ensure regioselectivity during the introduction of various substituents. These synthetic approaches are critical for achieving high yields and purity levels necessary for further biological evaluation.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding how this compound interacts with its intended biological targets. The use of quantum mechanical calculations has allowed researchers to predict binding affinities and identify key interaction sites on potential receptors or enzymes. These insights are invaluable for guiding structural optimization efforts aimed at improving potency and selectivity.

The impact of this compound on future drug development cannot be overstated. As pharmaceutical companies continue to seek innovative solutions for complex diseases, molecules like this one offer hope for new therapeutic strategies. The integration of fluorine chemistry with heterocyclic scaffolds represents a cutting-edge approach that may lead to breakthroughs in areas such as oncology and inflammatory disorders. Furthermore, the growing interest in fluorinated compounds underscores their importance as building blocks for next-generation drugs.

In conclusion,5-(methoxymethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol stands out as a promising chemical entity with significant potential for further exploration in medicinal chemistry. Its unique structural features—particularly the combination of a trifluoropropyl group and a triazole ring—make it an attractive candidate for developing novel therapeutics. As research progresses，this compound will continue to be scrutinized for its pharmacological properties，synthetic accessibility，and translational potential into clinical applications.